Cas no 579474-85-4 (3-(4-pyridazinyl)-Benzoic acid methyl ester)

• Product Name: 3-(4-pyridazinyl)-Benzoic acid methyl ester
• CAS No: 579474-85-4
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 1114350
• PubChem ID: 69489609
• Update Time: 2025-04-20

3-(4-pyridazinyl)-Benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(4-pyridazinyl)-Benzoic acid methyl ester
• Methyl 3-(pyridazin-4-yl)benzoate
• 579474-85-4
• DB-187863
• 3-pyridazin-4-yl-benzoic acid methyl ester
• SDICQYDWUUZNSN-UHFFFAOYSA-N
• SCHEMBL5563340

• Inchi： 1S/C12H10N2O2/c1-16-12(15)10-4-2-3-9(7-10)11-5-6-13-14-8-11/h2-8H,1H3
• InChI Key： SDICQYDWUUZNSN-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C2=CN=NC=C2)=C1)=O

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.1Ų